![molecular formula C15H12N4O3S B5563331 N-(1,3-benzodioxol-5-ylmethyl)-N'-1,2,3-benzothiadiazol-5-ylurea](/img/structure/B5563331.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-1,2,3-benzothiadiazol-5-ylurea
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Overview
Description
The chemical compound "N-(1,3-benzodioxol-5-ylmethyl)-N'-1,2,3-benzothiadiazol-5-ylurea" falls within the realm of organic chemistry, involving complex structures that include benzodioxole and benzothiadiazole moieties. These structures are known for their varied applications in pharmaceuticals, materials science, and as intermediates in organic synthesis.
Synthesis Analysis
Thiadiazole derivatives, similar in structure to the compound , are synthesized through various methods including cyclization of thiosemicarbazide and condensation reactions facilitated by catalysts like manganese(II) acetate or nitrate. These processes often involve the loss of small molecules like H2O or H2S to form the desired thiadiazole ring (Dani et al., 2013).
Molecular Structure Analysis
The molecular structure of thiadiazole and benzodioxole derivatives has been elucidated through spectroscopic methods (IR, NMR) and single-crystal X-ray diffraction. Studies show that these compounds can crystallize in various systems and exhibit stable geometries, often with intramolecular hydrogen bonding (Yıldırım et al., 2006).
Chemical Reactions and Properties
Thiadiazole and benzodioxole compounds participate in a range of chemical reactions, including cyclization, condensation, and isomerization, influenced by catalysts and reaction conditions. These reactions often yield stable structures with interesting biological and chemical properties (Argilagos et al., 1997).
Physical Properties Analysis
The physical properties of thiadiazole and benzodioxole derivatives, such as melting points, solubility, and phase transition temperatures, can be determined through methods like DTA/TG and spectroscopic analyses. These properties are crucial for understanding the stability and application potential of these compounds (Inkaya, 2018).
Chemical Properties Analysis
The chemical properties, including reactivity, mechanism of action, and interaction with biological molecules, can be inferred from studies on similar compounds. For example, thiadiazole derivatives have been explored for their potential biological activities, including antimicrobial properties, through molecular docking and bioassay evaluations (Rezki, 2016).
Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives have been explored for their potential as corrosion inhibitors. A study by Hu et al. (2016) synthesized two benzothiazole derivatives and evaluated their corrosion inhibiting effects against steel in a 1 M HCl solution. These inhibitors showed significant efficiency, offering higher inhibition than previously reported compounds in the benzothiazole family. Their study demonstrated that these inhibitors could adsorb onto surfaces through both physical and chemical means, offering extra stability against steel corrosion (Hu et al., 2016).
Polymer Solar Cells
In the domain of renewable energy, benzothiazole derivatives have contributed to the development of high efficiency polymer solar cells. Qin et al. (2009) designed and synthesized an alternating copolymer using a benzothiazole derivative as the donor material, achieving notable power conversion efficiency. This research underscores the utility of benzothiazole derivatives in improving the performance of polymer solar cells (Qin et al., 2009).
Angiotensin II Receptor Antagonism
Kohara et al. (1996) explored benzimidazole-7-carboxylic acids bearing benzothiadiazole rings for their angiotensin II (AII) receptor antagonistic activities. These compounds exhibited high affinity for the AT1 receptor and were effective in inhibiting the AII-induced pressor response, showing potential as nonpeptide AII receptor antagonists with improved oral bioavailability (Kohara et al., 1996).
Targeted Cancer Therapy
N-[4-[2-Propyn-1-yl[(6S)-4,6,7,8-tetrahydro-2-(hydroxymethyl)-4-oxo-3H-cyclopenta[g]quinazolin-6-yl]amino]benzoyl]-l-γ-glutamyl-d-glutamic acid (BGC 945, ONX 0801) is a novel antifolate drug targeting thymidylate synthase and showing promise for targeted cancer therapy. It combines enzymatic inhibition of thymidylate synthase with α-folate receptor-mediated targeting of tumor cells, potentially offering efficacy with lower toxicity (Tochowicz et al., 2013).
Herbicidal Activities
Sulfonylureas bearing the 1,3,4-thiadiazole moiety have been synthesized and evaluated for their herbicidal activities. Song et al. (2013) reported that these compounds showed significant inhibition against various weeds at levels comparable to azimsulfuron, suggesting their potential development into effective herbicides for agricultural use (Song et al., 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-(1,2,3-benzothiadiazol-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O3S/c20-15(17-10-2-4-14-11(6-10)18-19-23-14)16-7-9-1-3-12-13(5-9)22-8-21-12/h1-6H,7-8H2,(H2,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXSBNOXLJRWROO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)NC3=CC4=C(C=C3)SN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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